Cas no 2228679-66-9 (1,1-difluoro-3-(1-phenylcyclopentyl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(1-phenylcyclopentyl)propan-2-amine
• CAS No: 2228679-66-9
• MF: C₁₄H₁₉F₂N
• MW: 239.304170846939
• CID: 5929796
• PubChem ID: 165618599
• Update Time: 2025-06-14

1,1-difluoro-3-(1-phenylcyclopentyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(1-phenylcyclopentyl)propan-2-amine
• 2228679-66-9
• EN300-1865626

• Inchi： 1S/C14H19F2N/c15-13(16)12(17)10-14(8-4-5-9-14)11-6-2-1-3-7-11/h1-3,6-7,12-13H,4-5,8-10,17H2
• InChI Key： SDHXFAZIHCGYBX-UHFFFAOYSA-N
• SMILES： FC(C(CC1(C2C=CC=CC=2)CCCC1)N)F

Computed Properties

• Exact Mass: 239.14855593g/mol
• Monoisotopic Mass: 239.14855593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-3-(1-phenylcyclopentyl)propan-2-amine

Research Brief on 1,1-Difluoro-3-(1-phenylcyclopentyl)propan-2-amine (CAS: 2228679-66-9): Recent Advances and Applications

1,1-Difluoro-3-(1-phenylcyclopentyl)propan-2-amine (CAS: 2228679-66-9) is a fluorinated amine derivative that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, including a phenylcyclopentyl moiety and difluoro substitution, has been explored for its potential therapeutic applications. Recent studies have focused on its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a promising candidate for further development.

Recent research has highlighted the compound's potential as a modulator of neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. Preliminary in vitro and in vivo studies suggest that 1,1-difluoro-3-(1-phenylcyclopentyl)propan-2-amine exhibits affinity for specific receptor targets, including NMDA and sigma receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. These findings underscore the compound's versatility and its potential to address unmet medical needs.

The synthesis of 1,1-difluoro-3-(1-phenylcyclopentyl)propan-2-amine has been optimized in recent years, with researchers developing more efficient and scalable routes. Key advancements include the use of fluorination techniques and catalytic asymmetric synthesis to achieve high enantiomeric purity, which is critical for its pharmacological activity. These synthetic improvements have facilitated the production of larger quantities of the compound for further preclinical and clinical evaluation.

In addition to its CNS applications, recent studies have explored the compound's potential in other therapeutic areas. For instance, its anti-inflammatory and analgesic properties have been investigated, with promising results in animal models of chronic pain. Furthermore, its unique chemical structure has inspired the design of analogs with enhanced bioavailability and reduced off-target effects, expanding its potential utility in drug development.

Despite these advancements, challenges remain in the development of 1,1-difluoro-3-(1-phenylcyclopentyl)propan-2-amine as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Ongoing research aims to elucidate the compound's pharmacokinetics and pharmacodynamics, as well as its safety and efficacy in human trials.

In conclusion, 1,1-difluoro-3-(1-phenylcyclopentyl)propan-2-amine (CAS: 2228679-66-9) represents a promising scaffold in medicinal chemistry, with diverse therapeutic potential. Continued research and development efforts are expected to further unlock its applications, paving the way for novel treatments in CNS disorders and beyond. This brief highlights the latest findings and underscores the importance of interdisciplinary collaboration in advancing this compound toward clinical translation.